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Compound of Interest

Compound Name: AG-1478 hydrochloride

Cat. No.: B1666631 Get Quote

Essential Safety and Handling Guide for AG-
1478 Hydrochloride
AG-1478 hydrochloride is a potent tyrosine kinase inhibitor requiring careful handling to

ensure the safety of laboratory personnel. This guide provides essential information on

personal protective equipment, operational procedures, and disposal methods for researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling AG-1478 hydrochloride, the following

personal protective equipment is mandatory:

Eye Protection: Wear safety glasses with side shields or goggles to protect against splashes

and airborne particles.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1]

Regularly inspect gloves for any signs of degradation or perforation.

Body Protection: A laboratory coat or a disposable protective suit should be worn to prevent

skin contact.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a

NIOSH/MSHA-approved respirator is necessary.[1] For high airborne contaminant
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concentrations, a positive-pressure supplied-air respirator may be required.[1]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols during handling.

Wash hands thoroughly after handling the compound.

Storage:

Store AG-1478 hydrochloride in a tightly sealed container.[1]

Keep the compound in a dry, cool, and well-ventilated place.[1]

The recommended storage temperature is -20°C.[1][2][3] The compound should be

desiccated to prevent degradation.

Disposal Plan
All waste materials contaminated with AG-1478 hydrochloride, including empty containers,

unused product, and contaminated PPE, must be disposed of in accordance with local, state,

and federal regulations.[1] Do not dispose of this chemical into the environment, as it may have

long-lasting harmful effects on aquatic life.[1]

Emergency Procedures: First Aid
In the event of exposure to AG-1478 hydrochloride, follow these first aid measures

immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1] If irritation persists, seek medical attention.

Inhalation: Move the exposed individual to fresh air.[1] If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration.[1] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[1] Seek immediate medical

attention.

Quantitative Data
Property Value Source

Molecular Weight 352.22 g/mol

Storage Temperature -20°C [2][3]

Solubility in DMSO 10 mg/mL [3]
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Safe Handling Workflow for AG-1478 Hydrochloride
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Caption: Workflow for the safe handling of AG-1478 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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